2,3,5,6,N,N-hexamethyl-aniline

• Molecular Formula: C12H19N
• Molecular Weight: 177.291
• IUPAC Name: N,N,2,3,5,6-hexamethylaniline
• InChI: InChI=1S/C12H19N/c1-8-7-9(2)11(4)12(10(8)3)13(5)6/h7H,1-6H3
• InChI Key: YPMRGWKUFABPDN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1C)N(C)C)C)C

Description

2,3,5,6,N,N-Hexamethyl-aniline is a poly-methylated aromatic amine with a benzene ring substituted by methyl groups at the 2, 3, 5, and 6 positions, along with N,N-dimethyl substitution on the amine group. This structural arrangement confers unique physicochemical properties, such as enhanced lipophilicity and steric hindrance, which influence its redox behavior, solubility, and interaction with biological systems.

Key applications include its role in photophysical studies, where derivatives like 4-(9-anthryl)-N,N,2,3,5,6-hexamethylaniline exhibit solvent-independent dipole moments in excited states (60 × 10⁻³⁰ C·m) . Additionally, methylated aniline derivatives have been investigated as redox mediators in biochemical systems due to their electron transfer capabilities .

Comparison with Similar Compounds

Redox Mediators: 2,3,5,6-TMPD and N,N,N′,N′′-TMPD

Structural Differences :

• 2,3,5,6-TMPD (Tetramethylphenylenediamine) : Contains four methyl groups on the benzene ring and two amine groups.
• N,N,N′,N′′-TMPD : Features N,N-dimethyl substitutions on the amine groups.

Functional Comparisons :

Property	2,3,5,6-TMPD	N,N,N′,N′′-TMPD	2,3,5,6,N,N-Hexamethyl-aniline
Redox Mechanism	Two-electron mediator	One-electron mediator	Not explicitly studied
Lipophilicity (log P)	Moderate (exact value N/A)	Higher than MD	Likely higher due to hexa-methylation
Transport Mechanism	Active transport (charged)	Not specified	Charged (requires active transport inferred)
Signal Size in Cells	Large (pH-dependent)	<50% of 2,3,5,6-TMPD	Unreported

2,3,5,6-TMPD generates larger electrochemical signals due to its two-electron transfer efficiency, while N,N,N′,N′′-TMPD’s one-electron mechanism limits its signal output. Both induce pH drops in cellular media, correlating with metabolic activity .

Halogenated Analog: 2,3,5,6-Tetrachloroaniline

Substituent Effects :

• Chlorine vs. Methyl Groups : Chlorine atoms increase electronegativity and toxicity but reduce lipophilicity compared to methyl groups.
• Safety Profile : 2,3,5,6-Tetrachloroaniline is classified under GHS as hazardous (H302, H315, H319, H335) due to acute toxicity and environmental risks . In contrast, methylated anilines are generally less toxic but may pose handling challenges due to higher volatility.

Property	2,3,5,6,N,N-Hexamethyl-aniline	2,3,5,6-Tetrachloroaniline
Substituent Polarity	Low (methyl groups)	High (chlorine atoms)
Lipophilicity	Higher	Lower
Toxicity	Moderate	High (GHS Classified)

Positional Isomers: N,N-Dimethylaniline Derivatives

Dimethylaniline isomers (e.g., 2,3-, 2,4-, 3,5-dimethylaniline) differ in methyl group positions, altering steric and electronic properties:

Isomer	Key Properties
2,3-Dimethylaniline	Higher steric hindrance, reduced reactivity
2,4-Dimethylaniline	Balanced solubility for industrial uses
2,3,5,6,N,N-Hexamethyl-aniline	Extreme steric hindrance, limited solubility in polar solvents

Photophysical Derivatives: 4-(9-Anthryl)-N,N,2,3,5,6-Hexamethylaniline

This anthryl-substituted derivative exhibits a large dipole moment (60 × 10⁻³⁰ C·m) in its excited state, which remains solvent-independent . Comparatively, non-anthryl derivatives (e.g., PPDPD in ) with fluorinated groups show distinct optical properties due to electron-withdrawing substituents.

Property	4-(9-Anthryl)-Hexamethylaniline	PPDPD (Fluorinated Derivative)
Dipole Moment	60 × 10⁻³⁰ C·m	Not reported
Fluorescence	Anthryl-dependent emission	Pyrazoline-based emission
Substituent Effects	Electron-donating (methyl)	Electron-withdrawing (fluoro)